Cas no 2171930-35-9 (2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)-4-methylpentanoic acid)

• Product Name: 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)-4-methylpentanoic acid
• CAS No: 2171930-35-9
• MF: C₂₇H₂₈N₂O₆
• MW: 476.521027565002
• CID: 5899107
• PubChem ID: 165576313
• Update Time: 2025-10-31

2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)-4-methylpentanoic acid
• 2-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}methyl)-4-methylpentanoic acid
• 2171930-35-9
• EN300-1539197

• Inchi： 1S/C27H28N2O6/c1-16(2)13-17(26(31)32)14-28-25(30)24-23(11-12-34-24)29-27(33)35-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-12,16-17,22H,13-15H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： DAJDMXPZHWDFHV-UHFFFAOYSA-N
• SMILES： O(C(NC1C=COC=1C(NCC(C(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.19473662g/mol
• Monoisotopic Mass: 476.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 118Ų

Additional information on 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)-4-methylpentanoic acid

Comprehensive Analysis of 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)-4-methylpentanoic acid (CAS No. 2171930-35-9)

In the rapidly evolving field of peptide synthesis and pharmaceutical intermediates, 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)-4-methylpentanoic acid (CAS No. 2171930-35-9) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained traction due to its efficiency in producing high-purity peptides for therapeutic and research applications. The compound's unique structure, featuring a furan ring and a branched alkyl chain, contributes to its versatility in drug discovery and bioconjugation strategies.

The growing demand for custom peptides and biologics has propelled research into advanced synthetic methodologies. CAS No. 2171930-35-9 is particularly valued for its role in introducing non-natural amino acids into peptide sequences, enhancing stability and bioavailability. Recent studies highlight its application in developing targeted drug delivery systems, a hot topic in precision medicine. Researchers are also exploring its potential in antibody-drug conjugates (ADCs), which are revolutionizing cancer therapy by combining the specificity of antibodies with the potency of cytotoxic agents.

From a chemical perspective, the Fmoc group in 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)-4-methylpentanoic acid provides excellent orthogonal protection during synthesis, enabling selective deprotection under mild conditions. This characteristic is crucial for multi-step organic reactions, where preserving functional group integrity is paramount. The compound's lipophilic nature, attributed to its 4-methylpentanoic acid moiety, also makes it a candidate for improving membrane permeability in peptide-based therapeutics—a key consideration in CNS drug development.

In the context of green chemistry initiatives, synthetic protocols involving CAS No. 2171930-35-9 are being optimized to reduce solvent waste and energy consumption. This aligns with the pharmaceutical industry's focus on sustainable manufacturing, a frequently searched topic among process chemists. Additionally, the compound's compatibility with automated peptide synthesizers addresses the need for high-throughput screening in combinatorial chemistry, further cementing its relevance in modern laboratories.

Quality control of 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)-4-methylpentanoic acid is critical, with analytical techniques like HPLC and LC-MS ensuring batch-to-batch consistency. The compound's stability under cryogenic storage conditions (-20°C) is another advantage, as evidenced by its long shelf life—a practical concern for laboratory managers and procurement specialists seeking cost-effective reagents.

Looking ahead, the integration of machine learning in peptide design may unlock novel applications for this derivative. Computational models predicting structure-activity relationships (SAR) could leverage its furan-2-ylformamido scaffold to design peptidomimetics with enhanced binding affinity. As the scientific community continues to explore bioisosteric replacements and conformational constraints in peptide engineering, CAS No. 2171930-35-9 remains a valuable tool for innovators at the intersection of chemistry, biology, and materials science.